Cas no 19995-46-1 (4-Nitro-benzobthiophene-2-carboxylic Acid)

• Product Name: 4-Nitro-benzobthiophene-2-carboxylic Acid
• CAS No: 19995-46-1
• MF: C₉H₅NO₄S
• MW: 223.205301046371
• MDL: MFCD00023007
• CID: 1024338
• PubChem ID: 22123322
• Update Time: 2025-07-02

4-Nitro-benzobthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobenzo[b]thiophene-2-carboxylic acid
• LogP
• 4-Nitro-1-benzothiophene-2-carboxylic acid
• 4-nitro-Benzo[b]thiophene-2-carboxylic acid
• MFCD00023007
• AMY28898
• P16648
• AS-53544
• DTXSID00622620
• A928694
• SY240364
• AKOS016001562
• SCHEMBL2893474
• VWBSZLRCSIQTCP-UHFFFAOYSA-N
• 4-Nitrobenzo[b]thiophene-2-carboxylicacid
• DB-367912
• 4-nitrobenzothiophene-2-carboxylic acid
• CS-0340659
• SB35148
• Benzo[b]thiophene-2-carboxylic acid, 4-nitro-
• 19995-46-1
• EN300-7431553
• 4-Nitro-benzobthiophene-2-carboxylic Acid

• MDL： MFCD00023007
• Inchi： 1S/C9H5NO4S/c11-9(12)8-4-5-6(10(13)14)2-1-3-7(5)15-8/h1-4H,(H,11,12)
• InChI Key： VWBSZLRCSIQTCP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C(=CC=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.99395
• Monoisotopic Mass: 222.99392881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.624
• Boiling Point: 473.6°C at 760 mmHg
• Flash Point: 240.2°C
• Refractive Index: 1.749
• PSA: 83.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 4-Nitro-benzobthiophene-2-carboxylic Acid

Comprehensive Analysis of 4-Nitro-benzobthiophene-2-carboxylic Acid (CAS No. 19995-46-1): Properties, Applications, and Research Insights

4-Nitro-benzobthiophene-2-carboxylic Acid (CAS No. 19995-46-1) is a specialized organic compound belonging to the benzothiophene family, characterized by the presence of a nitro group and a carboxylic acid functional group. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features and potential applications. The molecular formula C₉H₅NO₄S reflects its composition, with a molecular weight of 223.21 g/mol. Its heterocyclic framework and electron-withdrawing nitro group make it a valuable intermediate in synthetic chemistry.

Researchers frequently explore 4-Nitro-benzobthiophene-2-carboxylic Acid for its role in designing bioactive molecules, particularly in the development of small-molecule inhibitors and fluorescent probes. Recent studies highlight its utility in medicinal chemistry, where it serves as a precursor for compounds targeting enzyme modulation. The carboxylic acid moiety enhances solubility and facilitates further derivatization, making it a versatile building block in drug discovery pipelines. Additionally, its nitro-aromatic system contributes to π-stacking interactions, which are critical in material science applications such as organic semiconductors.

The synthesis of 4-Nitro-benzobthiophene-2-carboxylic Acid typically involves multistep organic reactions, including nitration and oxidation steps. Optimizing yield and purity is a common focus in published protocols, with techniques like column chromatography and recrystallization being employed for purification. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are essential for quality control, ensuring compliance with research and industrial standards.

From an environmental and safety perspective, 4-Nitro-benzobthiophene-2-carboxylic Acid requires careful handling due to its potential reactivity. While not classified as hazardous under standard regulations, proper laboratory practices—including the use of personal protective equipment (PPE) and ventilation—are recommended. Its stability under various pH conditions and thermal profiles has been documented in chemical databases, providing valuable data for storage and transport protocols.

In the context of green chemistry, recent trends emphasize sustainable synthesis routes for derivatives of benzothiophene scaffolds. Researchers are investigating catalytic methods and solvent-free reactions to reduce waste generation during the production of 4-Nitro-benzobthiophene-2-carboxylic Acid. Such advancements align with global initiatives to minimize the environmental footprint of chemical manufacturing.

The commercial availability of 4-Nitro-benzobthiophene-2-carboxylic Acid (CAS No. 19995-46-1) is supported by several chemical suppliers, catering to academic and industrial demand. Pricing varies based on purity (e.g., ≥95% or ≥98%) and batch size, with bulk purchases often attracting discounts. Certificates of Analysis (CoA) and Material Safety Data Sheets (MSDS) are typically provided to ensure transparency and regulatory compliance.

Future research directions for 4-Nitro-benzobthiophene-2-carboxylic Acid may explore its integration into nanotechnology applications or as a ligand in coordination chemistry. Its structural versatility continues to inspire innovations across interdisciplinary fields, reinforcing its relevance in modern scientific inquiry.